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Compound of Interest

Compound Name: Aurantinidin

Cat. No.: B104973 Get Quote

An In-depth Examination of the Botanical Sources, Biosynthesis, and Analytical Methodologies

for the Anthocyanidin, Aurantinidin.

Introduction
Aurantinidin is a water-soluble, red-orange anthocyanidin, a subclass of flavonoids

responsible for a wide array of colors in plants.[1] Chemically, it is characterized as a 6-

hydroxypelargonidin, distinguishing it from more common anthocyanidins by the presence of a

hydroxyl group at the C6 position of the A-ring.[2][3] This structural feature is believed to

enhance its photostability compared to non-hydroxylated analogs.[2] Possessing potent

antioxidant and anti-inflammatory properties, Aurantinidin is a compound of significant interest

in the fields of phytochemistry, pharmacology, and drug development.[2][3] This technical guide

provides a comprehensive overview of the natural sources, biosynthetic pathway, and

analytical protocols for the extraction and quantification of Aurantinidin, tailored for

researchers and drug development professionals.

Natural Sources of Aurantinidin
The natural occurrence of Aurantinidin is relatively sporadic across the plant kingdom, with its

presence confirmed in a select number of species. The primary and most well-documented

sources are found within the Balsaminaceae and Alstroemeriaceae families.
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Impatiens aurantiaca(Orange Jewelweed): This species, belonging to the Balsaminaceae

family, is a principal botanical source of Aurantinidin, where the compound contributes

significantly to the orange floral pigmentation.[1][2]

AlstroemeriaCultivars (Peruvian Lily): Various hybrid cultivars of Alstroemeria have been

bred for specific red and orange hues, which are attributed to the biosynthesis of

Aurantinidin.[1][2]

While the aforementioned species are the most notable, trace amounts of Aurantinidin may

also be present in other plants within the Balsaminaceae family.[2] Some literature suggests a

broader presence in the Asteraceae family, although specific examples are less frequently

cited.[3]

Quantitative Analysis of Aurantinidin Content
The concentration of Aurantinidin in its natural sources can be influenced by several factors,

including genetic background, developmental stage, and environmental conditions such as soil

pH and temperature.[2] Optimal biosynthesis is reported to occur in acidic soils (pH 5.5–6.5).[2]

Despite its identification in various plants, detailed quantitative data in peer-reviewed literature

remains limited. The following table summarizes the known sources.

Plant Species Family Tissue/Organ
Reported
Concentration

Citation(s)

Impatiens

aurantiaca
Balsaminaceae Flowers

Data not

available in cited

literature

[1][2]

Alstroemeria

(cultivars)

Alstroemeriacea

e
Flowers

Data not

available in cited

literature

[1][2]

Note: While these sources are confirmed to contain Aurantinidin, specific quantitative

measurements (e.g., mg/g fresh weight) are not consistently reported in the surveyed scientific

literature.
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Aurantinidin is synthesized via the flavonoid branch of the phenylpropanoid pathway.[4] The

pathway is a highly conserved network in plants, beginning with the amino acid L-

phenylalanine.[5] The formation of Aurantinidin follows the general anthocyanin synthesis

route to produce its precursor, pelargonidin, followed by a key hydroxylation step.

The core pathway involves the following enzymatic conversions:

L-phenylalanine is converted to naringenin chalcone through the action of enzymes including

Phenylalanine Ammonia-Lyase (PAL), Cinnamate 4-hydroxylase (C4H), 4-coumarate CoA

ligase (4CL), and Chalcone Synthase (CHS).[5]

Chalcone Isomerase (CHI) then converts naringenin chalcone to naringenin.[5]

Naringenin is hydroxylated by Flavanone 3-hydroxylase (F3H) to produce

dihydrokaempferol.

Dihydroflavonol 4-reductase (DFR) reduces dihydrokaempferol to leucopelargonidin.

Anthocyanidin Synthase (ANS) catalyzes the oxidation of leucopelargonidin to the unstable

pelargonidin cation.[6]

The defining step for Aurantinidin synthesis is the subsequent hydroxylation of the

pelargonidin core at the 6-position, catalyzed by a specific Flavonoid 6-hydroxylase (F6H), to

yield Aurantinidin.
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Figure 1. Biosynthesis Pathway of Aurantinidin
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Figure 2. General Experimental Workflow for Aurantinidin Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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